Cas no 2220205-48-9 (2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid
• CAS No: 2220205-48-9
• MF: C₁₅H₁₉N₅O₃
• MW: 317.343062639236
• CID: 5891377
• PubChem ID: 132388198
• Update Time: 2025-11-01

2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid
• 2-[3-[3-(3-But-3-ynyldiazirin-3-yl)propanoylamino]pyrazol-1-yl]-2-methylpropanoic acid
• 2220205-48-9
• AKOS034132492
• EN300-1698110
• 2-(3-{3-[3-(but-3-yn-1-yl)-3H-diazirin-3-yl]propanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid
• Z3038756446

• Inchi： 1S/C15H19N5O3/c1-4-5-8-15(18-19-15)9-6-12(21)16-11-7-10-20(17-11)14(2,3)13(22)23/h1,7,10H,5-6,8-9H2,2-3H3,(H,22,23)(H,16,17,21)
• InChI Key： AGFRLOYHKHOJKF-UHFFFAOYSA-N
• SMILES： O=C(CCC1(CCC#C)N=N1)NC1C=CN(C(C(=O)O)(C)C)N=1

Computed Properties

• Exact Mass: 317.14878949g/mol
• Monoisotopic Mass: 317.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 109Ų

Additional information on 2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid

Introduction to 2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid and Its Significance in Modern Chemical Research

2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid, identified by its CAS number 2220205-48-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular imaging. The presence of multiple functional groups, including a butenyl triple bond, a diazirine moiety, and a pyrazole ring, makes it a versatile scaffold for further chemical modifications and biological investigations.

The butenyl triple bond in the molecular structure of this compound introduces reactivity that can be exploited for various synthetic pathways. This feature allows for the facile introduction of additional functional groups, making it a valuable intermediate in the synthesis of more complex molecules. The diazirine group, a well-known photoactivatable moiety, enables the compound to be used in cross-linking experiments and protein footprinting studies. These properties are particularly useful in understanding protein-protein interactions and post-translational modifications, which are critical in drug development.

The pyrazole ring is another key feature of this compound, contributing to its stability and bioavailability. Pyrazole derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The integration of this ring into the molecular framework of 2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-yl)-2-methylpropanoic acid suggests potential therapeutic applications in these areas. Recent studies have highlighted the importance of pyrazole-based compounds in developing novel drug candidates, owing to their ability to modulate various biological pathways.

In the realm of chemical biology, this compound has been explored for its role in probing molecular interactions at the atomic level. The diazirine group, when exposed to ultraviolet light, forms covalent bonds with nearby amino groups, facilitating the identification of protein targets. This technique has been instrumental in elucidating the binding mechanisms of small molecules to their biological receptors. The combination of the butenyl triple bond and the pyrazole ring enhances its utility as a tool for structural biology studies, providing insights into the three-dimensional conformation of proteins and other biomolecules.

Recent advancements in drug discovery have emphasized the need for multifunctional compounds that can address multiple targets simultaneously. 2-(3-{3-3-(but-3-yn-1-yl)-3H-diazirin-3-ylpropanamido}-1H-pyrazol-1-y l)-2-methylpropanoic acid fits well into this paradigm, offering a platform for designing next-generation therapeutics. Its structural features allow for selective modifications that can tailor its biological activity towards specific diseases. For instance, modifications at the butenyl triple bond can enhance its solubility and bioavailability, while alterations at the diazirine group can improve its photoactivatable properties.

The compound's potential extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly interested in developing high-throughput screening assays that utilize such multifunctional molecules. These assays can accelerate the identification of lead compounds for further optimization. The ability of 2-(3-{3-3-(but 4n 1 yl) 4n H diazirin 4n 4m propanamido} 4n 1H-pyrazol 4n 4m yl) 4n m ethylpropanoic acid to serve as a versatile scaffold underscores its importance in modern chemical research.

In conclusion, 2-(3-{33(but n yl) n H-diazirin n ylpropanamido}-1H-pyrazol -1 -yl)-2-methylpropanoic acid (CAS no. 2220205489) is a remarkable compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, including the butenyl triple bond, the diazirine moiety, and the pyrazole ring, make it an invaluable tool for studying molecular interactions and developing novel therapeutics. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge is undeniable.